Wedge-heeled shoes, which are formed by elevating both the forefoot and heel, have been popular among young women. However, research on the foot shape in wedge-heeled shoes is lacking. This study aimed to access the effects of forefoot height (10, 20, and 30 mm) and heel height (30, 50, 70, and 90 mm) on foot shape and perceived comfort when wearing wedge-heeled shoes. Three-dimensional (3D) foot scanning was performed on 35 females and the 14 foot dimensions were measured. Increased forefoot height generated larger lengths (foot, ball and out ball), smaller girths (ball and instep) and heights (instep and navicular) (p  中文翻译： 穿前脚高和后跟高的坡跟鞋时脚形的差异 坡跟鞋是一种前掌和后跟同时抬高的鞋，深受年轻女性的欢迎。然而，对坡跟鞋足部形状的研究却很缺乏。本研究旨在了解前脚高度（10、20 和 30 毫米）和鞋跟高度（30、50、70 和 90 毫米）对脚形和穿着坡跟鞋时感知舒适度的影响。对 35 名女性进行了三维 (3D) 足部扫描，测量了 14 名足部尺寸。前脚高度增加会产生更大的长度（脚、球和外球）、更小的周长（球和脚背）和高度（脚背和舟骨）（p < 0.05）。因此，当前脚掌高度增加时，脚就会变得更长、更细、更平。此外，提高的鞋跟高度导致周长（球和脚背）、高度（脚背和舟骨）的尺寸更大，长度（脚、球和外球）、宽度（对角线和水平）和脚的脚趾 5 角的尺寸较小（p < 0.01）。这意味着当鞋跟高度增加时，我们会观察到更短、更窄、更凸的脚形。主观测量表明，增加前脚高度可显着增强感知舒适度，而增加后跟高度会降低舒适度。研究发现，前脚抬高可以减少伴随脚跟抬高而产生的变形和不适，特别是在低跟趾落差组合（10 × 30 和 20 × 30 毫米）中。研究结果通过提供脚趾、球头、足弓和脚背区域的尺寸数据，为增强坡跟鞋的合脚性和舒适度提供了有价值的参考。脚的宽度（对角线和水平）和脚趾 5 角 (p < 0.01)。这意味着当鞋跟高度增加时，我们会观察到更短、更窄、更凸的脚形。主观测量表明，增加前脚高度可显着增强感知舒适度，而增加后跟高度会降低舒适度。研究发现，前脚抬高可以减少伴随脚跟抬高而产生的变形和不适，特别是在低跟趾落差组合（10 × 30 和 20 × 30 毫米）中。研究结果通过提供脚趾、球头、足弓和脚背区域的尺寸数据，为增强坡跟鞋的合脚性和舒适度提供了有价值的参考。脚的宽度（对角线和水平）和脚趾 5 角 (p < 0.01)。这意味着当鞋跟高度增加时，我们会观察到更短、更窄、更凸的脚形。主观测量表明，增加前脚高度可显着增强感知舒适度，而增加后跟高度会降低舒适度。研究发现，前脚抬高可以减少伴随脚跟抬高而产生的变形和不适，特别是在低跟趾落差组合（10 × 30 和 20 × 30 毫米）中。研究结果通过提供脚趾、球头、足弓和脚背区域的尺寸数据，为增强坡跟鞋的合脚性和舒适度提供了有价值的参考。主观测量表明，增加前脚高度可显着增强感知舒适度，而增加后跟高度会降低舒适度。研究发现，前脚抬高可以减少伴随脚跟抬高而产生的变形和不适，特别是在低跟趾落差组合（10 × 30 和 20 × 30 毫米）中。研究结果通过提供脚趾、球头、足弓和脚背区域的尺寸数据，为增强坡跟鞋的合脚性和舒适度提供了有价值的参考。主观测量表明，增加前脚高度可显着增强感知舒适度，而增加后跟高度会降低舒适度。研究发现，前脚抬高可以减少伴随脚跟抬高而产生的变形和不适，特别是在低跟趾落差组合（10 × 30 和 20 × 30 毫米）中。研究结果通过提供脚趾、球头、足弓和脚背区域的尺寸数据，为增强坡跟鞋的合脚性和舒适度提供了有价值的参考。

Due to pressing sustainability challenges, the fashion industry is undergoing tremendous change. Surprisingly, even though the unique context of fashion presents an opportunity for scholars to explore the (un)sustainable transitions, this context has yet to receive the attention of transition scholars. Our article explores fashion transitions and develops a conceptual framework demonstrating this transition's multi-level and multi-dimensional interactions. We draw on three literature areas: multi-level perspective (MLP) of sustainable transitions, institutional logics and framing contests. We then introduce a conceptual framework and illustrative examples from the industry and demonstrate the tensions between positive and negative environmental and social sustainability developments at the niche, regime and landscape levels. We show that while many positive developments can be seen in the regime players through the adoption of corporate sustainability initiatives, new business models and collaborations, more attention should also be given to some adverse developments. Overall, we contribute to the literature by exploring fashion transitions, an under-explored context, and by demonstrating the complexity of interactions due to the diffusion of heterogeneous institutional logics and framing contests between players.

Recycling and converting textile waste into value-added products with enhanced functional properties pave the way toward a circular economy for sustainability. This research investigates the utilization of recycled cotton fiber from apparel cutting waste for fabricating high-performance thermal barrier fabrics. The physical characterization of the developed fabrics revealed a regular arrangement of fibers, consequently the uniform thickness of the fabric with no distortion on fiber surfaces due to the recycling operation of cotton waste. The developed fabrics also demonstrated a high softness index and low compression and bending average rigidity compared to the commercial fabric with similar thickness. The heat protection performance revealed an increase in fabric conductive and radiative heat resistance with increasing the amount of recycled cotton fiber in the fabrics. The inherent thermal resistance of cotton fiber and the low inter-fiber spacing because of their uniform orientation in the fabric lead to the high thermal resistance of developed fabrics. In the case of fabric air permeability concerning the clothing thermal comfort, no significant difference in breathability was observed among the test specimens. Besides, the moisture management profile of developed fabrics indicated the capability to create favorable thermal comfort within the clothing-skin microenvironment because of improved liquid transportation and diffusion of perspiration vapor through the fabric.

Disposable diaper is one of the most polluting products in the world and presents many potential health risks for children. In this paper, to avoid those diaper problems, propose a safer reusable baby diaper with the same performances as disposable diapers with non-harmful materials. A comparative study has been conducted on the developed 3D knitted reusable diaper and some commercial disposable diapers including the most popular diaper goods. Thus, diaper performances have been measured and limit values have been checked. The obtained results prove that the properties of the developed reusable diaper are comparable to those of the disposable baby’s diapers available on the market. Finally, using chromatography analysis, we prove the non-harmful compounds in the developed baby diaper. For further investigation, a a new design of the risk assessment matrix related the menace trigger has been also prepared. The developed reusable diaper can be a promising alternative of the diaper with an efficient quality and functionality.

Herein, we analyzed total polyphenol content, total flavonoid content, and the antioxidant activity of the ethanol and distilled water extracted Houttuynia cordata perennial herb. Later, we investigated the possibility of producing Houttuynia cordata extract (HCE) loaded Polyurethane (PU) nanofibers via the electrospinning technique. The analysis confirmed that the total polyphenol, total flavonoid content, and antioxidant activity of the ethanol extracted HCE were higher than the distilled water extracted HCE. Therefore, the ethanol extracted HCE was used to prepare HCE/PU nanofibers by varying concentrations of HCE and PU. The HCE/PU nanofibers showed a mixed pattern of beads and fibers at a PU concentration of 10 wt%. However, at 12 wt% PU concentration, relatively uniform nanofibers with an average diameter of about 200 nm were formed at 1.0% and 1.5 wt% of HCE. The successful incorporation of HCE in PU nanofibrous matrix was confirmed by the presence of its characteristic bands in Fourier transform infrared (FTIR) and X-ray diffraction (XRD) spectra. The addition of HCE increased the crystallinity, the amount of heat required for pyrolysis, and the thermal stability of HCE/PU nanofibers, which must be credited to the HCE-derived quercitrin and quercetin crystallite solids.

This study investigated how film franchise fans with varying levels of fanship perceive subtle versus explicit signals featured on fan-themed apparel products. A between-subjects experimental design was conducted with two fan-themed t-shirt designs (explicit vs. subtle) × fanship (low vs. high). In this study, the joint effect between subtle vs. explicit designs and fanship was examined to address perceived differentiation, social connection, and purchase intention. For perceived differentiation and social connection, fans with high fanship perceived the subtle design to be more effective than explicit designs. While fans with low fanship perceived the subtle design to be more effective for differentiation, they perceived that the explicit design facilitated social connection more than the subtle design. When fans perceived that signals featured on fan-themed apparel products differentiated themselves from others and facilitated social connection, their purchase intentions increased. The study yielded several theoretical and practical implications. First, the study contributed to the literature on signaling theory, extending the definition of subtle signals to include a more diverse range of design details, such as the content of graphics rather than the visibility and size of brand logos. The study also extended the use of signaling theory and optimal distinctiveness theory to new research areas of fan-themed products. Second, practical implications for producers, marketers, and retailers of fan-themed apparel included the consideration of developing fan-themed apparel with subtle signals, co-creating products with fans, and targeting female fans through more inclusive merchandising practices.

Silver (Ag) nanowires have attracted significant attention as flexible electrodes for various wearable electronic devices owing to their excellent optical and electrical properties. Patterning is an important step in the fabrication of Ag nanowire electrodes of appropriate size and shape for electronic device applications. Among the various methods to pattern Ag nanowires, photolithography using a liquid photoresist is the most widely used. However, some factors have limited an extensive use of this method, such as the non-uniform thickness of liquid photoresist on large-scale coatings and the requirement of a post-annealing step that limits the application to few polymeric substrates. In turn, these factors affect the successful application of the roll-to-roll fabrication process. Dry film photoresist (DFR), a solid-state film-type photoresist, can enable a fast and simple patterning process at lower temperatures, as DFR-based patterning process only requires a simple lamination step to coat the photoresist on the substrates. The DFR process is performed at a temperature below 80 °C, which enables the application of most polymeric substrates. Furthermore, this process doesn’t involve any additional post-annealing process, which makes it an appropriate technology for the roll-to-roll fabrication process. Owing to the advantages of DFR patterning, several recent studies have focused on this process for Ag nanowires patterning. This review provides an overview of successful examples of Ag nanowire patterning based on the use of DFR, along with the application of patterned Ag nanowires substrates as obtained by this method.

This study aimed to investigate consumers’ intentions to purchase sustainable masks to reduce the environmental pollution caused by disposable masks in the context of COVID-19. A research model was derived based on the Value-Belief-Norm theory and the Theory of Planned Behavior, and the moderating role of health concerns and environmental knowledge due to the COVID-19 pandemic were examined. Through a Korean online survey company, we collected data on sustainable masks from respondents aged from their 20 s to 50 s, living in the Korea, and a structural equation analysis was performed on the 337 valid samples. Environmental concerns and beliefs were found to have a positive impact on the purchase intention on sustainable masks. Although environmental knowledge played the role of a moderator, we found that the higher the health concern, the stronger the purchase intention. Based on these results, it is possible to derive a strategy to increase the purchase of sustainable masks and reduce the environmental pollution caused by disposable masks. A sales strategy should be implemented for groups with high health concern. In addition, since the subjective norm increases the purchase intention for sustainable masks, advertising that stimulates them will help reduce environmental pollution caused by disposal masks. In the future, it will be possible to help reduce environmental pollution not only during the COVID-19 pandemic, but also during other emerging pandemics.

This study proposes an advanced algorithm for predicting the optimal orientation in human manikin 3D printing. We can print the manikin mesh data on any scale depending on the user’s needs. Once the 3D printing scale was determined, the manikin data were dissected based on the 3D printer’s maximal printing volume using our previous work. Then, we applied the newly proposed algorithm, designated as “per-pixel signed-shadow casting,” to each dissected manikin part to calculate the volumes of the object and the support structure. Our method classified the original mesh triangles into three groups—alpha, beta, and top-covering—to eliminate the need for special hardware such as graphic cards. The result is shown as a two-dimensional bitmap file, designated as “tomograph”. This tomograph represents the local support structure distribution information on a visual and quantitative basis. Repeating this tomography method for the three rotational axes resulted in a four-dimensional (4D) box-shaped graph. The optimal orientation of any arbitrary object is easily determined from the lowest-valued pixel in the 4D box graph. We applied this proposed method to several basic primitive shapes with different degrees of symmetry and complex shapes, such as the famous “Stanford Bunny”. Finally, the algorithm was applied to human manikins using several printing scales. The theoretical values were compared with those obtained from analytical or g-code-based experimental volumes.

The thermal comfort of a work glove affects wear compliance. This study investigates the thermal comfort of five types of anti-vibration gloves that use chloroprene rubber and spacer fabric as materials to isolate vibration. An evaluation of the fabric and material on the palm and dorsal of the glove, and a wear trial of the gloves were subsequently carried out. The results showed that the palm of the glove made of spacer fabric had higher air and water vapour permeabilities than chloroprene rubber. Using a thin mesh fabric for the dorsal of the glove resulted in a significantly lower skin temperature than using spacer fabric or chloroprene rubber during hand activity. The thermal sensation of the subjects showed no significant difference among the five glove samples. However, the glove wear comfort of the spacer fabric glove was the lowest. Recommendations for the fabric thickness and glove design are provided for developing anti-vibration gloves.